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Compound of Interest

Compound Name: GSK1059865

Cat. No.: B560491

Technical Support Center: GSK1059865

Welcome to the technical support center for GSK1059865. This resource is designed to assist
researchers, scientists, and drug development professionals in addressing common challenges
related to the solubility and stability of GSK1059865 in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What is GSK1059865 and what is its primary mechanism of action?

Al: GSK1059865 is a potent and highly selective antagonist of the orexin 1 receptor (OX1R).
[1][2][3] Orexin signaling is involved in regulating various physiological processes, including
wakefulness, reward-seeking behaviors, and stress responses.[1][4] By blocking the OX1R,
GSK1059865 can be used to investigate the role of this receptor in different experimental
models.

Q2: What are the recommended storage conditions for GSK10598657

A2: Proper storage is crucial for maintaining the stability and activity of GSK1059865. For
detailed storage guidelines for both the powdered form and solutions, please refer to the
storage conditions table below.

Q3: I am observing precipitation when preparing my GSK1059865 solution. What should | do?
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A3: Precipitation can be a common issue due to the compound's limited aqueous solubility.

Please refer to the Troubleshooting Guide for a step-by-step approach to resolving this issue.

Gentle heating and/or sonication can aid in dissolution.

Q4: Can | use a solvent other than DMSO for my in vitro experiments?

A4: DMSO is the most commonly recommended solvent for preparing stock solutions of

GSK1059865 due to its high solubilizing capacity. If your experimental system is sensitive to

DMSO, it is crucial to prepare a concentrated stock solution in DMSO and then dilute it to the

final working concentration with your aqueous experimental medium. Ensure the final DMSO

concentration is compatible with your assay and below the threshold of toxicity for your cells.

Data Presentation

Solubility Data

Solvent/Vehicle

Solubility

Notes

DMSO

200 mg/mL (458.38 mM)

Ultrasonic treatment may be
required. Use of hygroscopic

DMSO can impact solubility.

30% SBE-B-CD in Saline

3.33 mg/mL (7.63 mM)

Requires sonication for a clear

solution.

30% PEG300, 70% (10% HP-
B-CD in Saline)

5 mg/mL (11.46 mM)

Results in a suspended
solution and requires

sonication.

0.5% HPMC (w/v) in distilled

water

Used for gavage in rats at 10 &
30 mg/kg

Specific solubility value not
provided, but forms a suitable
suspension for oral

administration.

Saline and TWEEN 80 (0.5%

vIv)

Used for i.p. injection in mice

Vehicle for administering 10,

25, and 50 mg/kg doses.

5% N-methyl-2-pyrrolidone,
20% Solutol, 75% 2-
hydroxypropyl-B-cyclodextrin
(20%)

Used for oral or subcutaneous

administration

Formulation used for receptor

occupancy studies.
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Storage Conditions

Form Storage Temperature Duration
Powder -20°C 3 years
Powder 4°C 2 years

In DMSO -80°C 2 years

In DMSO -20°C 1 year

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO for In Vitro Use

Materials:

GSK1059865 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
Procedure:

o Weigh the Compound: Accurately weigh the desired amount of GSK1059865 powder in a
sterile microcentrifuge tube. For example, for 1 mL of a 10 mM solution, weigh 4.36 mg.

o Add DMSO: Add the calculated volume of DMSO to the tube. For the example above, add 1
mL of DMSO.

o Dissolve the Compound: Vortex the solution vigorously for 1-2 minutes. If precipitation or
cloudiness persists, sonicate the solution in a water bath for 5-10 minutes.
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« Inspect the Solution: Visually inspect the solution to ensure it is clear and free of particulates.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C as per the storage guidelines.

Protocol 2: Preparation of a Dosing Solution for In Vivo
Administration in Mice (Intraperitoneal Injection)

Materials:

o GSK1059865 powder

Sterile saline (0.9% NacCl)

TWEEN® 80 (0.5% V/v)

Sterile conical tubes

Vortex mixer

Sonicator

Procedure:

o Prepare the Vehicle: Prepare the vehicle solution by adding TWEEN® 80 to sterile saline to
a final concentration of 0.5% (v/v). For example, add 50 pL of TWEEN® 80 to 9.95 mL of
sterile saline.

* Weigh the Compound: Weigh the required amount of GSK1059865 based on the desired
dose and the number of animals.

e Suspend the Compound: Add the GSK1059865 powder to the vehicle solution.

» Homogenize the Suspension: Vortex the mixture vigorously and sonicate until a uniform
suspension is achieved. It is recommended to prepare this solution fresh on the day of the
experiment.
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+ Administration: Administer the suspension to the mice via intraperitoneal injection at the
desired dosage.
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Caption: Orexin-A signaling pathway and the inhibitory action of GSK1059865.
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Caption: General experimental workflow for in vivo studies with GSK1059865.
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Issue: Precipitation Observed

Is the correct solvent being used?

Is the concentration within the solubility limit?

No

Action: Sonicate the solution
for 10-15 minutes.

Reassess the required concentration.
Can it be lowered?

Action: Gently warm the solution Consider alternative formulation
(e.g., 37°C water bath). (e.g., with cyclodextrins).

Issue Persists: Contact Technical Support

Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting decision tree for GSK1059865 solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b560491?utm_src=pdf-body-img
https://www.benchchem.com/product/b560491?utm_src=pdf-body
https://www.benchchem.com/product/b560491?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

References

1. The highly selective orexin/hypocretin 1 receptor antagonist GSK1059865 potently
reduces ethanol drinking in ethanol dependent mice - PMC [pmc.ncbi.nlm.nih.gov]

e 2. Research Portal [scholarship.libraries.rutgers.edu]

» 3. The highly selective orexin/hypocretin 1 receptor antagonist GSK1059865 potently
reduces ethanol drinking in ethanol dependent mice - PubMed [pubmed.ncbi.nlm.nih.gov]

o 4. A Selective Orexin-1 Receptor Antagonist Attenuates Stress-Induced Hyperarousal without
Hypnotic Effects - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Addressing solubility and stability issues of
GSK1059865 in experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560491#addressing-solubility-and-stability-issues-of-
gsk1059865-in-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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